N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-5-bromofuran-2-carboxamide

• IUPAC Name: N-[2-(azepan-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]-5-bromofuran-2-carboxamide
• InChI: InChI=1S/C18H24BrN3O2/c1-21-10-6-7-14(21)15(22-11-4-2-3-5-12-22)13-20-18(23)16-8-9-17(19)24-16/h6-10,15H,2-5,11-13H2,1H3,(H,20,23)
• InChI Key: DGFQOMAZQXUFIK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNC(=O)C2=CC=C(O2)Br)N3CCCCCC3
• Molecular Formula: C18H24BrN3O2
• Molecular Weight: 394.3 g/mol

Description

N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-5-bromofuran-2-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound, also known as ABF2, is a brominated furan derivative that has shown promising results in various studies.

Scientific Research Applications

Synthesis and Chemical Transformations

• A study discussed the preparation of N-(2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-1H-pyrrole-2-carboxamide-[carboxy-14C] , which shares structural similarities with the specified compound, highlighting a method for carbon-14 labeling. This technique is crucial for tracing the distribution and metabolism of bioactive compounds in living organisms (Saemian & Shirvani, 2012).

• Another research effort focused on the synthesis and antimicrobial evaluation of pyrrole derivatives , incorporating modifications to enhance antimicrobial activity. This exemplifies the exploration of pyrrole derivatives for potential biomedical applications, similar in spirit to the research on the compound of interest (Hassan, 2007).

Bioevaluation and Antimicrobial Agents

• The design, synthesis, and bioevaluation of pyrrole-3-carboxamides for antimicrobial use were reported, underlining the significance of structural manipulation of pyrrole derivatives to discover new antimicrobial agents. This research demonstrates how chemical compounds related to the one could be applied in the fight against microbial resistance (Biointerface Research in Applied Chemistry, 2020).

• Investigation into the synthesis of thiazolyl and thiadiazolyl derivatives of substituted furan and pyrrole demonstrated potential antimicrobial activities, indicating the broad applicability of such compounds in developing novel antimicrobial strategies (Journal of Heterocyclic Chemistry, 2007).